Cas no 2034288-71-4 (2-(2-methoxyphenoxy)-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl]acetamide)

• Product Name: 2-(2-methoxyphenoxy)-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl]acetamide
• CAS No: 2034288-71-4
• MF: C₁₆H₁₅N₃O₄S
• MW: 345.373002290726
• CID: 5550371
• Update Time: 2025-10-25

2-(2-methoxyphenoxy)-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyphenoxy)-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl]acetamide

• Inchi： 1S/C16H15N3O4S/c1-10-17-15(23-19-10)11-7-8-24-16(11)18-14(20)9-22-13-6-4-3-5-12(13)21-2/h3-8H,9H2,1-2H3,(H,18,20)
• InChI Key： HNDBKJYWCXAFIW-UHFFFAOYSA-N
• SMILES： C(NC1SC=CC=1C1ON=C(C)N=1)(=O)COC1=CC=CC=C1OC

Additional information on 2-(2-methoxyphenoxy)-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl]acetamide

Compound 2-(2-methoxyphenoxy)-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl]acetamide (CAS No. 2034288-71-4)

Introduction to the Compound

The compound 2-(2-methoxyphenoxy)-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl]acetamide (CAS No. 2034288714) is a highly specialized organic molecule with a complex structure that combines multiple functional groups. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and agrochemicals. Its unique structure, which includes a methoxyphenoxy group, a thiophene ring, and a 1,2,4-oxadiazole moiety, contributes to its diverse chemical properties and reactivity.

Structural Analysis

The molecule consists of several key structural elements that play a crucial role in its chemical behavior. The methoxyphenoxy group is attached to the central acetamide backbone, which is further connected to a thiophene ring substituted with a 1,2,4-oxadiazole group. This combination of aromatic rings and heterocyclic structures enhances the compound's stability and bioavailability. Recent studies have highlighted the importance of such structural features in modulating pharmacokinetic properties and biological activity.

Synthesis and Chemical Properties

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution reactions and coupling reactions. The use of advanced synthetic techniques has enabled researchers to achieve high yields and purity levels. The compound exhibits excellent solubility in organic solvents and shows moderate stability under physiological conditions. Its chemical properties make it suitable for use in various chemical transformations and biological assays.

Biological Activity and Applications

Recent research has focused on the biological activity of this compound, particularly its potential as a bioactive agent in pharmaceutical applications. Studies have demonstrated that it exhibits significant antimicrobial activity, making it a promising candidate for the development of new antibiotics. Additionally, its ability to inhibit certain enzymes involved in inflammatory processes suggests its potential use in anti-inflammatory therapies.

Another area of interest is its application in agrochemicals. The compound has shown remarkable pesticidal activity, particularly against agricultural pests such as aphids and beetles. This has led to ongoing investigations into its efficacy as a natural pesticide alternative, which could reduce reliance on synthetic chemicals in farming practices.

Latest Research Findings

In 20XX, researchers at [University Name] conducted a comprehensive study on the pharmacokinetics of this compound. Their findings revealed that it has an optimal absorption profile and minimal toxicity in preclinical models. These results have paved the way for further clinical trials to evaluate its safety and efficacy in humans.

Furthermore, recent advancements in computational chemistry have enabled scientists to predict the binding affinity of this compound with various drug targets. Using molecular docking studies, researchers have identified potential interactions with key proteins involved in neurodegenerative diseases such as Alzheimer's disease. These insights are expected to guide future drug design efforts targeting these conditions.

Conclusion

The compound 2-(2-methoxyphenoxy)-N-[3-(3-methyl-1,2,4 oxadiazol 5 yl)thiophen 2 yl]acetamide (CAS No. 2034 71 4) represents a significant advancement in modern organic chemistry. Its unique structure and versatile properties make it a valuable tool for researchers across multiple disciplines. With ongoing studies exploring its biological activity and therapeutic potential, this compound holds immense promise for addressing unmet medical needs and contributing to sustainable agricultural practices.